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Compound of Interest

Compound Name:
3'-Angeloyloxy-4'-senecioyloxy-

2',3'-dihydrooroselol

Cat. No.: B15593386 Get Quote

Despite a comprehensive search of available scientific literature, the primary research article

detailing the original isolation and complete spectroscopic data for the structure elucidation of

3'-Angeloyloxy-4'-senecioyloxy-2',3'-dihydrooroselol could not be located. This natural

product is consistently referenced as originating from Mikania trachypleura B.L.Rob., a plant

within the Asteraceae family. However, the specific publication containing the requisite detailed

experimental protocols and raw spectroscopic data (such as ¹H NMR, ¹³C NMR, and mass

spectrometry) necessary for a full technical guide is not presently accessible through broad

searches.

Commercial suppliers of this compound confirm its identity via its CAS number (1221686-60-7),

but do not provide citations to the primary literature. General reviews of the Mikania genus

discuss the presence of various classes of secondary metabolites, including

dihydropyranocoumarins, but do not offer specifics on this particular molecule.

While a detailed guide with quantitative data tables and experimental protocols cannot be

constructed without the original research, a logical workflow for the structure elucidation of such

a compound can be proposed based on standard phytochemical practices.

Hypothetical Workflow for Structure Elucidation
The process of isolating and identifying a novel natural product like 3'-Angeloyloxy-4'-
senecioyloxy-2',3'-dihydrooroselol would typically follow a structured experimental path. This

workflow is visualized in the diagram below.
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Logical Workflow for Natural Product Structure Elucidation
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Chromatographic Separation (e.g., Column, HPLC)

Isolation of Pure Compound

Mass Spectrometry (MS)
- Molecular Formula Determination

UV-Vis and IR Spectroscopy
- Functional Group Identification

1D NMR (¹H, ¹³C)
- Carbon-Hydrogen Framework

2D NMR (COSY, HSQC, HMBC)
- Connectivity and Spatial Relationships

Combined Spectroscopic Data

Data Interpretation and Fragment Assembly

Stereochemical Analysis (e.g., NOESY, CD)

Proposed Structure of
3'-Angeloyloxy-4'-senecioyloxy-2',3'-dihydrooroselol

Click to download full resolution via product page

Caption: A generalized workflow for the isolation and structural elucidation of a novel natural

product.

Concluding Remarks for Researchers
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For scientists and drug development professionals interested in 3'-Angeloyloxy-4'-
senecioyloxy-2',3'-dihydrooroselol, the lack of accessible primary literature presents a

significant challenge. Further investigation for the original publication, potentially through more

specialized chemical and botanical databases or by identifying research groups that have

historically worked on the phytochemistry of Mikania trachypleura, would be necessary to

obtain the detailed data required for in-depth analysis and to replicate any reported biological

activities. Without the foundational spectroscopic and experimental data, any further research

on this compound would necessitate a complete de novo characterization.

To cite this document: BenchChem. [Elucidation of 3'-Angeloyloxy-4'-senecioyloxy-2',3'-
dihydrooroselol: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15593386#chemical-structure-elucidation-of-3-
angeloyloxy-4-senecioyloxy-2-3-dihydrooroselol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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